S-(2,5-Dimethylbenzene)-L-cysteine

• IUPAC Name: (2R)-2-amino-3-(2,5-dimethylphenyl)sulfanylpropanoic acid
• InChI: InChI=1S/C11H15NO2S/c1-7-3-4-8(2)10(5-7)15-6-9(12)11(13)14/h3-5,9H,6,12H2,1-2H3,(H,13,14)/t9-/m0/s1
• InChI Key: RVIJBOOOWCCQCK-VIFPVBQESA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)SCC(C(=O)O)N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)SC[C@@H](C(=O)O)N
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol

Description

2,5-Dimethylbenzene, also known as Xylene, is a colorless, flammable liquid of great industrial value. It is derived from the substitution of two hydrogen atoms with methyl groups in a benzene ring. L-cysteine is a semi-essential proteinogenic amino acid. It’s known for its role in forming proteins in many living organisms.

Molecular Structure Analysis

The molecular structure of 2,5-Dimethylbenzene consists of a benzene ring with two methyl groups attached at the 2nd and 5th carbon atoms. L-cysteine, on the other hand, has a carboxyl group (-COOH), an amine group (-NH2), and a side chain thiol group (-SH), making it a polar and reactive molecule.

Chemical Reactions Analysis

Again, while specific reactions involving “S-(2,5-Dimethylbenzene)-L-cysteine” are not available, we know that aromatic compounds like 2,5-Dimethylbenzene typically undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

2,5-Dimethylbenzene is a liquid at room temperature with a density of around 0.87 g/mL. It has a boiling point of around 140 °C.

Scientific Research Applications

Metabolic Interactions and Therapeutic Efficacy

S-carboxymethyl-L-cysteine, a derivative of cysteine, demonstrates intricate interactions within metabolic pathways and has found a clinical niche in respiratory medicine. Its efficacy varies among individuals, possibly due to polymorphic influences and metabolic profiles (Mitchell & Steventon, 2012).

Role in Flavor Development

S-methyl-L-cysteine and its sulfoxide are significant in developing the aroma of Brassica and Allium vegetables when thermally degraded. These compounds, especially their sulfoxide, contribute notably to the typical aroma of these vegetables upon culinary processing (Kubec, Drhova, & Veĺišek, 1998).

Oxidation Processes in Biological Models

L-Cysteine and its esters undergo an oxidation process in dimethyl sulfoxide, which can be monitored through NMR spectroscopy. This study of cysteine-based molecular models is significant in understanding thiol group oxidation in different states (Dougherty, Singh, & Krishnan, 2017).

Antiretroviral Applications

S-Phenyl-L-cysteine, structurally similar to S-(2,5-Dimethylbenzene)-L-cysteine, shows potential as an antiretroviral and protease inhibitor for HIV. Its efficient synthesis via a chemoenzymatic method using tryptophan synthase highlights its potential in medical applications (Xu, Zhang, Gao, & Yue, 2019).

Fluorescent Detection of Amino Acids

A novel cationic conjugated polymer, poly 2,5-[3-(1,1-dimethyl-4-piperidine methylene)thiophene] chloride (PDPMT-Cl), has been developed for detecting L-Cysteine, demonstrating good sensitivity and selectivity. This method has been successfully applied in human serum and compound amino acid injections (Liu et al., 2013).

Safety and Hazards

2,5-Dimethylbenzene is flammable and can cause skin irritation. It’s also toxic to aquatic life with long-lasting effects.